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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanethiol

Cat. No.: B166743 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-(Diisopropylamino)ethanethiol (CAS No. 5842-07-9). Adherence to these

procedures is essential for ensuring personnel safety and regulatory compliance.

Chemical Safety and Properties
2-(Diisopropylamino)ethanethiol is a chemical precursor that requires stringent handling

protocols.[1][2] It is crucial to handle this compound with appropriate engineering controls and

personal protective equipment to minimize exposure risks. The toxicological properties of this

specific compound have not been thoroughly investigated, warranting a cautious approach.
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Property Value Source

CAS Number 5842-07-9 [3]

Molecular Weight 161.31 g/mol [1][4]

Molecular Formula C8H19NS [3][4]

Physical Description
Similar to 2-

diethylaminoethanol
[1][2]

Regulatory Status

Schedule 2B precursor under

the Chemical Weapons

Convention

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-
(Diisopropylamino)ethanethiol. The following equipment must be used to establish a primary

barrier against exposure.

Required PPE
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Equipment Type Specification Rationale

Respiratory Protection

A NIOSH-approved full-face or

half-mask air-purifying

respirator with organic vapor

cartridges is recommended.[1]

[5]

To prevent inhalation of

potentially harmful vapors,

mists, or aerosols.[3][6]

Hand Protection

Acid-resistant gloves (e.g.,

nitrile or neoprene) should be

worn.[1] Both inner and outer

gloves are advised for

enhanced protection.[5][7]

To prevent skin contact, which

could lead to absorption or

local irritation.

Eye and Face Protection

A face shield must be worn in

conjunction with safety glasses

or goggles.[1]

To protect the eyes and face

from splashes and sprays.

Body Protection

A chemical-resistant lab coat

or coveralls should be worn

over personal clothing.[5] For

large quantities or spill

response, a hooded chemical

splash suit may be necessary.

To protect the skin from

accidental contact.

Foot Protection
Chemical-resistant boots with

steel toes are required.[5]

To protect against spills and

provide physical protection in

the laboratory.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-(Diisopropylamino)ethanethiol is crucial for minimizing

risks. The following step-by-step protocol outlines the lifecycle of the chemical within a

laboratory setting.

Step 1: Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as oxidizing agents.[8]

The storage area should be clearly labeled with the appropriate hazard warnings.

Maintain a detailed inventory log for all quantities of this compound, in accordance with

regulatory guidelines.[1]

Step 2: Handling and Use

All handling of 2-(Diisopropylamino)ethanethiol must be conducted within a certified

chemical fume hood to prevent the release of vapors into the laboratory.[1]

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[9]

Avoid the formation of dust and aerosols.[3]

Use only non-sparking tools and explosion-proof equipment if the material is flammable.

Keep the container tightly closed when not in use.

Step 3: Spill Management

In the event of a spill, evacuate all non-essential personnel from the area.

Wear the appropriate level of PPE, including respiratory protection, before attempting to

clean the spill.[3]

Contain the spill using an inert absorbent material such as vermiculite or sand.[8]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Clean the spill area thoroughly with soap and water.[3]

Prevent the spill from entering drains or waterways.[8]

Disposal Plan
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Proper disposal of 2-(Diisopropylamino)ethanethiol and its contaminated waste is a critical

final step.

Waste Segregation and Collection

All waste materials contaminated with 2-(Diisopropylamino)ethanethiol, including empty

containers, used PPE, and spill cleanup materials, must be collected in designated, labeled,

and sealed containers.

Do not mix this waste with other chemical waste streams.

Treatment and Disposal

One recommended disposal method is alkaline hydrolysis. This involves treating the

chemical with a solution at a pH greater than 12 at 60°C for 24 hours to degrade the residual

thiols.[1]

Alternatively, waste can be neutralized with a suitable dilute acid before being sent to a

licensed hazardous waste disposal facility.

All disposal activities must be conducted in strict accordance with local, state, and federal

regulations.

Emergency Response Workflow
The following diagram outlines the logical steps for responding to a chemical spill of 2-
(Diisopropylamino)ethanethiol.
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Initial Actions

Response Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Immediate Risk

Don Appropriate PPE

Gather Spill Kit Materials

Contain Spill with Absorbent

Collect Contaminated Material

Decontaminate Spill Area

Package & Label Waste for Disposal

Dispose of Waste via Approved Channels

Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Diisopropylamino)ethanethiol | 5842-07-9 | Benchchem [benchchem.com]

2. 2-(N,N-DIISOPROPYLAMINO)ETHANETHIOL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. Page loading... [guidechem.com]

4. Diisopropylaminoethanethiol | C8H19NS | CID 111102 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

6. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

7. epa.gov [epa.gov]

8. datasheets.scbt.com [datasheets.scbt.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2-
(Diisopropylamino)ethanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166743#personal-protective-equipment-for-handling-
2-diisopropylamino-ethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b166743?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b166743
https://cameochemicals.noaa.gov/chemical/30046
https://cameochemicals.noaa.gov/chemical/30046
https://www.guidechem.com/msds/5842-07-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylaminoethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylaminoethanethiol
https://chemm.hhs.gov/ppe.htm
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://datasheets.scbt.com/sc-239867.pdf
https://www.fishersci.com/store/msds?partNumber=AC115810050&productDescription=2-DIMETHYLAMINOETHANETHI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b166743#personal-protective-equipment-for-handling-2-diisopropylamino-ethanethiol
https://www.benchchem.com/product/b166743#personal-protective-equipment-for-handling-2-diisopropylamino-ethanethiol
https://www.benchchem.com/product/b166743#personal-protective-equipment-for-handling-2-diisopropylamino-ethanethiol
https://www.benchchem.com/product/b166743#personal-protective-equipment-for-handling-2-diisopropylamino-ethanethiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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